4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-(3-bromobenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C15H11BrN2O2/c16-11-5-3-4-10(8-11)15(20)18-9-14(19)17-12-6-1-2-7-13(12)18/h1-8H,9H2,(H,17,19)
• InChI Key: BQHSRSVTIVKCHC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol

Description

4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one, also known as BB-DQX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BB-DQX is a quinoxaline derivative that has been synthesized through several methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one is not fully understood, but it is believed to involve the interaction of the compound with biological molecules, such as proteins and nucleic acids. 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to bind to DNA and RNA, which may affect their structure and function. It has also been shown to inhibit the activity of protein kinases by binding to their active sites.
Biochemical and Physiological Effects
4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has several advantages for lab experiments. It is a fluorescent probe that can be used for detecting and imaging biological molecules, such as proteins and nucleic acids. 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one is also a photosensitizer that can be used for photodynamic therapy, which is a non-invasive treatment for cancer. However, 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has some limitations for lab experiments. It is a toxic compound that requires careful handling and disposal. 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one is also expensive and may not be readily available.

Future Directions

There are several future directions for research on 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one. One direction is to investigate its potential as a therapeutic agent for cancer and other diseases. 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one may have applications in combination therapy with other drugs or as a standalone treatment. Another direction is to study the mechanism of action of 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one in more detail. This may involve identifying its binding sites on biological molecules and elucidating its effects on cellular processes. Finally, future research may focus on developing new synthetic methods for 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one that are more efficient and cost-effective.

Synthesis Methods

4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one can be synthesized through several methods, including the reaction of 3-bromobenzoyl chloride and 2-aminoquinoxaline in the presence of a base, or the reaction of 3-bromobenzoyl chloride with 2,3-diaminotoluene in the presence of a base. The yield of 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one can be improved by using different solvents and reaction conditions.

Scientific Research Applications

4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has been widely used in scientific research due to its potential applications in various fields. It has been studied as a fluorescent probe for detecting and imaging biological molecules, such as proteins and nucleic acids. 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has also been used as a photosensitizer for photodynamic therapy, which is a non-invasive treatment for cancer. In addition, 4-(3-Bromobenzoyl)-1,3-dihydroquinoxalin-2-one has been investigated as a potential inhibitor of protein kinases, which are enzymes that regulate cell growth and division.